Cas no 3422-03-5 (Carbonazidic acid, phenylmethyl ester)

• Product Name: Carbonazidic acid, phenylmethyl ester
• CAS No: 3422-03-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 1466523
• PubChem ID: 11126814
• Update Time: 2025-04-20

Carbonazidic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonazidic acid, phenylmethyl ester
• SCHEMBL20173270
• DTXSID20456126
• benzyl azidoformate
• 3422-03-5

• Inchi： 1S/C8H7N3O2/c9-11-10-8(12)13-6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： VYPKVJUNYSEWKB-UHFFFAOYSA-N
• SMILES： O(C(N=[N+]=[N-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 75.06